(+/-)-Higenamine - synthetic
(+/-)-Higenamine - synthetic
(R)-Higenamine, also known as norcoclaurine, belongs to the class of organic compounds known as benzylisoquinolines. These are organic compounds containing an isoquinoline to which a benzyl group is attached (R)-Higenamine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, (R)-higenamine is primarily located in the cytoplasm (R)-Higenamine is a sweet, fruity, and milky tasting compound that can be found in custard apple and opium poppy. This makes (R)-higenamine a potential biomarker for the consumption of these food products.
Higenamine is under investigation in clinical trial NCT01451229 (Pharmacokinetics and Pharmacodynamics of Higenamine in Chinese Healthy Subjects).
(RS)-norcoclaurine is a norcoclaurine. It is a conjugate base of a (RS)-norcoclaurinium.
Higenamine is under investigation in clinical trial NCT01451229 (Pharmacokinetics and Pharmacodynamics of Higenamine in Chinese Healthy Subjects).
(RS)-norcoclaurine is a norcoclaurine. It is a conjugate base of a (RS)-norcoclaurinium.
Brand Name:
Vulcanchem
CAS No.:
5843-65-2
VCID:
VC0191414
InChI:
InChI=1S/C16H17NO3/c18-12-3-1-10(2-4-12)7-14-13-9-16(20)15(19)8-11(13)5-6-17-14/h1-4,8-9,14,17-20H,5-7H2
SMILES:
C1CNC(C2=CC(=C(C=C21)O)O)CC3=CC=C(C=C3)O
Molecular Formula:
C16H17NO3
Molecular Weight:
271.31 g/mol
(+/-)-Higenamine - synthetic
CAS No.: 5843-65-2
Natural Products
VCID: VC0191414
Molecular Formula: C16H17NO3
Molecular Weight: 271.31 g/mol
CAS No. | 5843-65-2 |
---|---|
Product Name | (+/-)-Higenamine - synthetic |
Molecular Formula | C16H17NO3 |
Molecular Weight | 271.31 g/mol |
IUPAC Name | 1-[(4-hydroxyphenyl)methyl]-1,2,3,4-tetrahydroisoquinoline-6,7-diol |
Standard InChI | InChI=1S/C16H17NO3/c18-12-3-1-10(2-4-12)7-14-13-9-16(20)15(19)8-11(13)5-6-17-14/h1-4,8-9,14,17-20H,5-7H2 |
Standard InChIKey | WZRCQWQRFZITDX-UHFFFAOYSA-N |
SMILES | C1CNC(C2=CC(=C(C=C21)O)O)CC3=CC=C(C=C3)O |
Canonical SMILES | C1CNC(C2=CC(=C(C=C21)O)O)CC3=CC=C(C=C3)O |
Melting Point | Mp 242-244 ° dec. 242-244°C |
Physical Description | Solid |
Description | (R)-Higenamine, also known as norcoclaurine, belongs to the class of organic compounds known as benzylisoquinolines. These are organic compounds containing an isoquinoline to which a benzyl group is attached (R)-Higenamine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, (R)-higenamine is primarily located in the cytoplasm (R)-Higenamine is a sweet, fruity, and milky tasting compound that can be found in custard apple and opium poppy. This makes (R)-higenamine a potential biomarker for the consumption of these food products. Higenamine is under investigation in clinical trial NCT01451229 (Pharmacokinetics and Pharmacodynamics of Higenamine in Chinese Healthy Subjects). (RS)-norcoclaurine is a norcoclaurine. It is a conjugate base of a (RS)-norcoclaurinium. |
Synonyms | 1(S)-norcoclaurine 1-(p-hydroxybenzyl)-6,7-dihydroxy-1,2,3,4-tetrahydroisoquinoline higenamine higenamine hydrobromide, (+-)-isomer higenamine hydrochloride, (S)-isomer higenamine oxalate (1:1), (+-)-isomer higenamine, tartrate (1:1), R-(R*,R*)-(+-)-isomer norcoclaurine O-demethylcoclaurine |
PubChem Compound | 114840 |
Last Modified | Nov 11 2021 |
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